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guayulin D guayulin D
Brand Name: Vulcanchem
CAS No.: 107812-58-8
VCID: VC0027537
InChI: InChI=1S/C23H30O4/c1-13-12-17(27-21(24)14-6-8-15(26-5)9-7-14)19-20(22(19,2)3)18-16(13)10-11-23(18,4)25/h6-9,16-20,25H,1,10-12H2,2-5H3/t16-,17-,18+,19+,20-,23+/m0/s1
SMILES: CC1(C2C1C3C(CCC3(C)O)C(=C)CC2OC(=O)C4=CC=C(C=C4)OC)C
Molecular Formula: C23H30O4
Molecular Weight: 370.5 g/mol

guayulin D

CAS No.: 107812-58-8

Main Products

VCID: VC0027537

Molecular Formula: C23H30O4

Molecular Weight: 370.5 g/mol

guayulin D - 107812-58-8

CAS No. 107812-58-8
Product Name guayulin D
Molecular Formula C23H30O4
Molecular Weight 370.5 g/mol
IUPAC Name [(1aR,2S,4aR,7R,7aR,7bR)-7-hydroxy-1,1,7-trimethyl-4-methylidene-1a,2,3,4a,5,6,7a,7b-octahydrocyclopropa[e]azulen-2-yl] 4-methoxybenzoate
Standard InChI InChI=1S/C23H30O4/c1-13-12-17(27-21(24)14-6-8-15(26-5)9-7-14)19-20(22(19,2)3)18-16(13)10-11-23(18,4)25/h6-9,16-20,25H,1,10-12H2,2-5H3/t16-,17-,18+,19+,20-,23+/m0/s1
Standard InChIKey CEVKCBWYLBDENS-LAXOQTEDSA-N
Isomeric SMILES C[C@]1(CC[C@@H]2[C@@H]1[C@H]3[C@H](C3(C)C)[C@H](CC2=C)OC(=O)C4=CC=C(C=C4)OC)O
SMILES CC1(C2C1C3C(CCC3(C)O)C(=C)CC2OC(=O)C4=CC=C(C=C4)OC)C
Canonical SMILES CC1(C2C1C3C(CCC3(C)O)C(=C)CC2OC(=O)C4=CC=C(C=C4)OC)C
Synonyms guayulin D
guayulin-D
PubChem Compound 130521
Last Modified Nov 11 2021
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